Cas no 1804359-70-3 (Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804359-70-3
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4814673
• Update Time: 2025-05-24

Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H10F5NO4/c1-2-20-6(18)3-5-4-17-10(19)8(7(5)9(12)13)21-11(14,15)16/h4,9H,2-3H2,1H3,(H,17,19)
• InChI Key： YDCWMRZQLOQVNV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1CC(=O)OCC)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 495
• XLogP3: 1.5
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804359-70-3)

The compound Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804359-70-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl and trifluoromethoxy substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate is its role in enhancing the metabolic stability and bioavailability of therapeutic compounds. The presence of fluorine atoms in its structure often improves lipophilicity and resistance to oxidative degradation, which are critical factors in modern medicinal chemistry. This aligns with current trends in the pharmaceutical industry, where fluorinated compounds are being prioritized for their superior pharmacokinetic properties.

In addition to its pharmaceutical applications, CAS No. 1804359-70-3 is also being investigated for its utility in agrochemical formulations. The trifluoromethoxy group, in particular, is known to contribute to the herbicidal and insecticidal activity of certain compounds. As sustainable agriculture becomes a global priority, researchers are focusing on developing eco-friendly pesticides with higher efficacy and lower environmental impact. This compound's structural features make it a promising candidate for such innovations.

From a synthetic chemistry perspective, the preparation of Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields. Recent advancements in flow chemistry and catalysis have streamlined its production, addressing challenges related to scalability and cost-efficiency. These developments are particularly relevant to industrial chemists seeking to optimize manufacturing processes for complex fluorinated intermediates.

The compound's nomenclature, Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate, reflects its intricate substitution pattern, which is a topic of interest for computational chemists. Molecular modeling studies have been conducted to predict its reactivity and interaction with biological targets, leveraging tools like density functional theory (DFT) and molecular docking. Such studies are crucial for accelerating the discovery of new applications for this versatile molecule.

As the demand for fluorine-containing compounds continues to rise, CAS No. 1804359-70-3 is poised to play a pivotal role in both academic and industrial research. Its compatibility with green chemistry principles, such as reduced waste generation and energy-efficient synthesis, further enhances its appeal. Future research directions may explore its potential in materials science, particularly in the design of advanced polymers and coatings with tailored properties.

In summary, Ethyl 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and alignment with contemporary scientific trends underscore its importance as a research tool and industrial intermediate. Continued exploration of its properties and derivatives will likely yield innovative solutions to challenges in healthcare, agriculture, and beyond.